Cas no 79742-05-5 (3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine
• CAS No: 79742-05-5
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• MDL: MFCD29707806
• CID: 4717098
• Update Time: 2023-08-15

3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine
• 5-propylsulfonyl-1H-1,2,4-triazol-3-amine
• 5-(PROPANE-1-SULFONYL)-4H-1,2,4-TRIAZOL-3-AMINE

• MDL： MFCD29707806
• Inchi： 1S/C5H10N4O2S/c1-2-3-12(10,11)5-7-4(6)8-9-5/h2-3H2,1H3,(H3,6,7,8,9)
• InChI Key： YHRZNUHIIXKQFC-UHFFFAOYSA-N
• SMILES： S(C1=NC(N)=NN1)(CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 456.4±28.0 °C at 760 mmHg
• Flash Point: 229.8±24.0 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(Propylsulfonyl)-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles